Cas no 64485-32-1 (2-(4-Aminophenoxy)-n-phenylacetamide)

• Product Name: 2-(4-Aminophenoxy)-n-phenylacetamide
• CAS No: 64485-32-1
• MF: C₁₄H₁₄N₂O₂
• MW: 242.273163318634
• CID: 2191965
• PubChem ID: 9429886
• Update Time: 2025-04-21

2-(4-Aminophenoxy)-n-phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-Aminophenoxy)-n-phenylacetamide
• Acetamide, 2-(4-aminophenoxy)-N-phenyl-
• STL582427
• AKOS000163547
• DA-04057
• 64485-32-1
• ALBB-035009
• SCHEMBL11100769

• Inchi： 1S/C14H14N2O2/c15-11-6-8-13(9-7-11)18-10-14(17)16-12-4-2-1-3-5-12/h1-9H,10,15H2,(H,16,17)
• InChI Key： KQTZCWUMMKEXMG-UHFFFAOYSA-N
• SMILES： O(CC(NC1C=CC=CC=1)=O)C1C=CC(=CC=1)N

Computed Properties

• Exact Mass: 242.105527694Da
• Monoisotopic Mass: 242.105527694Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 64.4Ų